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Compound of Interest

Compound Name: Neuropeptide SF(mouse,rat) (TFA)

Cat. No.: B12415927

Get Quote

Biological Context & Mechanism of Action
Neuropeptide SF (NPSF) is an endogenous 11-amino acid amidated peptide belonging to the

RFamide family of neuropeptides[1]. Derived from the cleavage of the pro-NPFFA precursor

protein, NPSF plays a critical role in pain modulation, neuroendocrine regulation, and opioid

tolerance[2].

Mechanistically, NPSF exerts its physiological effects by acting as a potent agonist for two G-

protein-coupled receptors (GPCRs): Neuropeptide FF Receptor 1 (NPFFR1/GPR147) and

Neuropeptide FF Receptor 2 (NPFFR2/GPR74)[1]. It exhibits a particularly high affinity for

NPFFR2, with an EC50 of approximately 0.39 nM. Upon binding, NPSF activates Gi/o-protein

signaling cascades, which subsequently inhibit adenylyl cyclase activity and reduce

intracellular cyclic AMP (cAMP) levels[3]. Furthermore, NPSF has been shown to modulate

acid-sensing ion channel 3 (ASIC3), increasing the amplitude of its sustained current, which is

relevant in nociceptive pathways[4].
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Fig 1. Neuropeptide SF signaling pathway via NPFF receptors and ASIC3 modulation.

Physicochemical Properties & Reconstitution
Causality
Understanding the physicochemical properties of NPSF is essential for maintaining its

structural integrity. Synthesized NPSF is typically supplied as a lyophilized powder containing

trifluoroacetic acid (TFA) salts[5]. The presence of TFA enhances the peptide's solubility in

aqueous solutions but must be accounted for when calculating the net peptide weight for

precise molarity[5].

Table 1: Physicochemical Properties of Neuropeptide SF (Human)
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Property Value

Sequence SQAFLFQPQRF-NH2 (C-terminal amide)

Molecular Weight 1367.57 g/mol

Chemical Formula C65H94N18O15

Primary Target NPFFR2 (GPR74)

EC50 (NPFFR2) 0.39 nM

Supplied Format Lyophilized solid (TFA salt)

Protocol: Reconstitution of Neuropeptide SF
Because peptides are highly susceptible to degradation, adsorption to plastics, and localized

precipitation, the reconstitution workflow must be executed with precision.

Step-by-Step Methodology
Pre-Centrifugation: Before opening the vial, centrifuge the lyophilized peptide at 10,000 x g

for 1 minute.

Causality: Lyophilized powders can disperse during shipping. Spinning ensures the entire

pellet is collected at the bottom, preventing material loss upon opening.

Primary Solvent Addition: Reconstitute the peptide in sterile, ultrapure water to a stock

concentration of 1 mM.

Causality: NPSF contains basic residues (Arg) and is supplied as a TFA salt, making it

highly soluble in water[5]. Reconstituting directly into complex buffers (like PBS or cell

media) can cause localized precipitation due to salt interactions.

Homogenization: Gently pipette the solution up and down. Do not vortex vigorously. Allow the

vial to sit at room temperature for 5 minutes to ensure complete dissolution.

Aliquoting: Divide the 1 mM stock solution into single-use aliquots (e.g., 10 µL per vial) using

low-protein binding microcentrifuge tubes.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.novoprolabs.com/p/neuropeptide-sf-human-309402.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12415927?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Causality: Peptides readily adsorb to standard polypropylene surfaces, which artificially

lowers the effective concentration. Low-bind tubes mitigate this. Furthermore, repeated

freeze-thaw cycles induce ice crystal formation and pH shifts that degrade the peptide.

Single-use aliquots prevent this degradation.

Storage: Store the aliquots immediately at -80°C.
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Fig 2. Step-by-step workflow for the reconstitution and handling of Neuropeptide SF.

Cell Culture Assay Workflow (cAMP Inhibition
Assay)
To evaluate the biological activity of reconstituted NPSF, a cAMP inhibition assay using cells

expressing NPFFR2 (e.g., transfected CHO or HEK293 cells) is the gold standard[3].

Self-Validating Assay Design
Every robust protocol must be a self-validating system. To ensure data integrity, incorporate the

following controls:

Vehicle Control: Assay buffer containing the exact solvent ratio used for the peptide to

establish the baseline.

Positive Control: Forskolin (10 µM) to maximally stimulate adenylyl cyclase and elevate

cAMP levels.

Antagonist Rescue: Pre-incubation with RF9 (a selective NPFF receptor antagonist)[4]. If the

observed cAMP inhibition is genuinely mediated by NPSF, RF9 will competitively block the

receptor and rescue cAMP levels.

Step-by-Step Methodology
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Cell Preparation: Seed NPFFR2-expressing cells in a 384-well microplate at a density of

10,000 cells/well. Incubate overnight at 37°C in 5% CO2.

Working Dilution Preparation: Thaw a single 1 mM NPSF aliquot on ice. Dilute the peptide to

the desired working concentrations (e.g., 10 pM to 1 µM for a dose-response curve) using an

assay buffer supplemented with 0.1% Bovine Serum Albumin (BSA).

Causality: BSA acts as a carrier protein, coating the plastic walls of the assay plate and

preventing the highly diluted peptide from adhering to the well surfaces.

Stimulation & Treatment: Add Forskolin (final concentration 10 µM) and the NPSF dilutions to

the cells simultaneously. For antagonist wells, pre-incubate cells with 1 µM RF9 for 15

minutes prior to NPSF addition.

Incubation: Incubate the plate for 30 minutes at room temperature to allow Gi-mediated

inhibition of cAMP accumulation.

Detection: Lyse the cells and measure cAMP levels using a TR-FRET or luminescence-

based cAMP detection kit according to the manufacturer's instructions.

Table 2: Quality Control Metrics for NPSF In Vitro Assays

Metric Expected Value / Outcome Troubleshooting Indicator

Solubility in H2O Clear, colorless solution
Turbidity indicates incomplete

dissolution or impurities

cAMP Inhibition Window
>50% reduction vs. Forskolin

control

<20% reduction suggests

peptide degradation or poor

receptor expression

Antagonist Reversal
Complete rescue of cAMP

levels with RF9

Failure to rescue suggests off-

target effects or cytotoxicity

Z'-Factor (Assay Robustness) > 0.5
< 0.5 indicates high assay

variability or pipetting errors
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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